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Compound of Interest

Compound Name: Triallyl trimellitate

Cat. No.: B153658

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triallyl trimellitate
(TATM) as a crosslinking agent to enhance the performance of composite materials. Due to the
limited availability of public quantitative data specifically for TATM in high-performance
composites, this document leverages data from analogous trifunctional allyl esters and
established testing protocols. The provided experimental procedures are based on standard
methodologies and can be adapted for the evaluation of TATM-modified composites.

Introduction to Triallyl Trimellitate (TATM)

Triallyl trimellitate (TATM) is a trifunctional monomer characterized by a central benzene
tricarboxylate core with three reactive allyl groups. This structure allows TATM to act as an
effective crosslinking agent in polymer matrices, such as vinyl esters and unsaturated
polyesters, which are commonly used in high-performance composites. The incorporation of
TATM is anticipated to form a dense three-dimensional network, leading to significant
improvements in the mechanical, thermal, and chemical resistance properties of the final
composite material.

Chemical Structure of Triallyl Trimellitate:

o IUPAC Name: Tris(prop-2-enyl) benzene-1,2,4-tricarboxylate
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e CAS Number: 2694-54-4
e Molecular Formula: C1sH180s

The three allyl groups of TATM participate in free-radical polymerization, creating covalent
bonds between polymer chains. This crosslinked network restricts polymer chain mobility,
thereby enhancing properties like stiffness, strength, and thermal stability.

Hypothetical Performance Data of TATM in a Vinyl Ester
Composite

The following table summarizes the anticipated effects of incorporating varying concentrations
of triallyl trimellitate into a standard glass fiber-reinforced vinyl ester composite. This data is
illustrative and intended to guide experimental design. Actual results may vary based on the
specific resin system, fiber type, and processing conditions.
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Property

Test
Method

Control (0%
TATM)

2.5% TATM 5% TATM 7.5% TATM

Mechanical

Properties

Tensile
Strength
(MPa)

ASTM D3039

350

400 450 430

Tensile
Modulus
(GPa)

ASTM D3039

18

20 22 21

Flexural
Strength
(MPa)

ASTM D790

550

620 700 680

Flexural
Modulus
(GPa)

ASTM D790

25

28 32 30

Impact
Strength
(Izod, J/m)

ASTM D256

600

550 500 480

Thermal

Properties

Glass
Transition
Temp. (Tg,
°C)

ASTM E1640
(DMA)

125

135 150 145

Heat
Deflection
Temp. (°C @
1.8 MPa)

ASTM D648

115

125 140 135

Chemical

Resistance
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Weight
Change after
24h

immersion in:

ASTM D543

- 10%
Sulfuric Acid

-0.8% -0.5% -0.2% -0.25%

- Toluene -2.5% -1.8% -1.0% -1.2%

Experimental Protocols
Synthesis of Triallyl Trimellitate

This protocol describes the esterification of trimellitic anhydride with allyl alcohol to produce
triallyl trimellitate.

Materials:

Trimellitic anhydride

 Allyl alcohol (excess)

e p-Toluenesulfonic acid (catalyst)

e Toluene (solvent)

e Sodium bicarbonate solution (5% wi/v)
e Anhydrous magnesium sulfate

e Hydroquinone (polymerization inhibitor)
Equipment:

e Three-neck round-bottom flask

o Dean-Stark apparatus
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Reflux condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Set up the reaction apparatus consisting of the three-neck flask equipped with the Dean-
Stark trap, reflux condenser, and a magnetic stirrer.

Charge the flask with trimellitic anhydride, a 3.5 to 4-fold molar excess of allyl alcohol,
toluene, a catalytic amount of p-toluenesulfonic acid, and a small amount of hydroquinone.

Heat the mixture to reflux (approximately 110-120°C) with vigorous stirring. Water produced
during the esterification will be collected in the Dean-Stark trap.

Monitor the reaction progress by measuring the amount of water collected. The reaction is
complete when water evolution ceases.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with the 5% sodium bicarbonate
solution to neutralize the acid catalyst, followed by washing with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene and
excess allyl alcohol under reduced pressure using a rotary evaporator.

The resulting crude product can be further purified by vacuum distillation to yield high-purity
triallyl trimellitate.

Fabrication of TATM-Modified Vinyl Ester Composite
Panels

Materials:
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 Vinyl ester resin

o Styrene (reactive diluent, if needed)

o Triallyl trimellitate (TATM)

o Methyl ethyl ketone peroxide (MEKP) initiator

o Cobalt naphthenate promoter

* Woven glass fiber fabric

Equipment:

Molds for panel fabrication

Vacuum bagging equipment (vacuum pump, bagging film, sealant tape, peel ply, breather
cloth)

Resin infusion lines

Mixing containers and stirrers

Procedure:

Prepare the vinyl ester resin formulation by blending the desired weight percentage of TATM
into the vinyl ester resin. If necessary, adjust the viscosity with styrene.

e Thoroughly mix the TATM into the resin until a homogeneous solution is obtained.

o Prepare the mold with a release agent. Lay up the desired number of glass fiber fabric plies.

e Place the peel ply, breather cloth, and vacuum bag over the laminate and seal the edges
with sealant tape.

e Apply vacuum to the bag to consolidate the fibers and check for leaks.

» Just before infusion, add the MEKP initiator and cobalt naphthenate promoter to the resin-
TATM mixture and mix thoroughly.
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Infuse the resin into the dry fiber preform under vacuum.

Once the resin has fully impregnated the fibers, clamp the resin inlet and allow the panel to
cure at room temperature for 24 hours under vacuum.

Post-cure the panel in an oven at a specified temperature (e.g., 80°C for 4 hours) to ensure
complete crosslinking.

Mechanical Testing Protocols

Specimen Preparation: Cut rectangular specimens from the cured composite panels to the
dimensions specified in ASTM D790 (e.g., 127 mm x 12.7 mm X 3.2 mm).

Testing: Conduct a three-point bending test using a universal testing machine. The support
span should be set according to the standard. Apply the load at a constant crosshead speed
until the specimen fails.

Data Analysis: Calculate the flexural strength and modulus from the load-deflection curve.

Specimen Preparation: Cut rectangular specimens and, if required, bond tabs to the ends as
per ASTM D3039.

Testing: Mount the specimen in the grips of a universal testing machine. Apply a tensile load
at a constant crosshead speed until failure. Use an extensometer to measure strain.

Data Analysis: Determine the tensile strength, tensile modulus, and elongation at break from
the stress-strain curve.

Thermal Analysis Protocol: Dynamic Mechanical
Analysis (DMA) (ASTM E1640)

Specimen Preparation: Cut small rectangular specimens from the composite panels
(dimensions depend on the DMA fixture).

Testing: Use a DMA instrument in a single or dual cantilever bending mode. Apply a
sinusoidal strain at a fixed frequency (e.g., 1 Hz) while ramping the temperature at a
constant rate (e.g., 3°C/min).
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o Data Analysis: The glass transition temperature (Tg) can be determined from the peak of the
tan & curve or the onset of the storage modulus drop.

Chemical Resistance Testing Protocol (ASTM D543)

e Specimen Preparation: Cut specimens of a standard size from the composite panels.

« Initial Measurements: Measure and record the initial weight and dimensions of each
specimen.

e Immersion: Immerse the specimens in the selected chemical reagents (e.g., 10% sulfuric
acid, toluene) at a specified temperature for a defined period (e.g., 24 hours).[1][2][3][4][5]

e Final Measurements: After immersion, remove the specimens, gently wipe them dry, and
immediately re-measure their weight and dimensions.[5]

o Data Analysis: Calculate the percentage change in weight and dimensions. Visually inspect
for any changes in appearance, such as discoloration, swelling, or cracking.[1][5]

Visualizations
Free Radical Polymerization of Triallyl Trimellitate

The following diagram illustrates the general mechanism of free-radical polymerization initiated
by a peroxide, leading to a crosslinked polymer network with TATM.

Initiation Propagation & Crosslinking Termination

Ce or
( )M»( ) Addition [me\ Ester MonomeD—»(Prcpaganng Polymer Chamjw-»('mal\yl Tnmelhtale)—»(cmsshnked Polymer Neiwork) D (

Click to download full resolution via product page

Free-radical polymerization and crosslinking with TATM.

Experimental Workflow for Composite Fabrication and
Testing
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This diagram outlines the logical flow of the experimental process, from material preparation to
final characterization.
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Workflow for composite fabrication and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Triallyl Trimellitate in
High-Performance Composite Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153658#use-of-triallyl-trimellitate-in-high-
performance-composite-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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